Cas no 120699-26-5 (Pentanedioic acid, 2-(2-methylpropyl)-3-oxo-, diethyl ester)

Pentanedioic acid, 2-(2-methylpropyl)-3-oxo-, diethyl ester structure
120699-26-5 structure
Product Name:Pentanedioic acid, 2-(2-methylpropyl)-3-oxo-, diethyl ester
CAS No:120699-26-5
MF:C13H22O5
MW:258.310784816742
CID:1211371
PubChem ID:9992659
Update Time:2025-04-20

Pentanedioic acid, 2-(2-methylpropyl)-3-oxo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 2-(2-methylpropyl)-3-oxo-, diethyl ester
    • diethyl 2-(2-methylpropyl)-3-oxopentanedioate
    • SCHEMBL5141925
    • AHQCDELDXJJIBH-UHFFFAOYSA-N
    • DTXSID20433856
    • 120699-26-5
    • 2-isobutyl-3-ketoglutarate diethyl ester
    • Inchi: 1S/C13H22O5/c1-5-17-12(15)8-11(14)10(7-9(3)4)13(16)18-6-2/h9-10H,5-8H2,1-4H3
    • InChI Key: AHQCDELDXJJIBH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(CC(=O)OCC)=O)CC(C)C)=O

Computed Properties

  • Exact Mass: 258.14672380g/mol
  • Monoisotopic Mass: 258.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.7Ų
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